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Compound of Interest

Compound Name: Albendazole sulfone

Cat. No.: B1665691

Essential Safety and Handling Guide for
Albendazole Sulfone

This guide provides critical safety, handling, and disposal information for laboratory
professionals working with Albendazole Sulfone. The following procedures are designed to
ensure a safe laboratory environment and minimize exposure risk.

Hazard Summary

Albendazole Sulfone is classified with several health and environmental hazards. It is
suspected of damaging the unborn child (H361d) and may cause damage to organs through
prolonged or repeated exposure (H373).[1] It is also harmful if swallowed (H302), may cause
an allergic skin reaction (H317), and can cause skin and eye irritation.[2] Furthermore, it is very
toxic to aquatic life with long-lasting effects (H410).[1] Fine dust dispersed in the air can also
create a potential dust explosion hazard.[3][4]

Quantitative Data and Physical Properties

The following table summarizes key quantitative safety data and physical properties for
Albendazole Sulfone and its closely related precursor, Albendazole Sulfoxide.
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Property Value Source
Chemical Formula C12H15N304S

Molecular Weight 297.33 g/mol

Physical Form Solid [5]

CAS Number 75184-71-3 [1]
Acute Toxicity (Oral LD50, Rat) > 1,320 mg/kg [1]

Acute Toxicity (Oral LD50,

> 3,000 mg/k 1
Mouse) I s

Occupational Exposure Limit TWA: 45 pug/ms (for

: [61[7]
(OEL) Albendazole Sulfoxide, OEB 3)

) o 100 p g/100 cm? (for
Surface Wipe Limit ] [6]
Albendazole Sulfoxide)

Storage Temperature 2-8°C

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling Albendazole Sulfone to
prevent exposure. The required equipment is detailed below.
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Protection Type

Specification

Source(s)

Respiratory

For tasks with potential for dust
or aerosol generation where
ventilation is inadequate, a
NIOSH/MSHA-approved
respirator is required. A full-
face particle respirator (Type
N100 US or P3 EU) is
recommended. A positive-
pressure, air-supplied
respirator should be used for
uncontrolled releases or when

exposure levels are unknown.

[3]ie](8]

Hand

Chemical-resistant gloves are
required. Considering double
gloving is a recommended
practice to enhance protection.
Dispose of contaminated
gloves after use according to

proper procedures.

(31618l

Eye/Face

Wear safety glasses with side
shields or chemical safety
goggles conforming to EU
standard EN166 or OSHA
regulations 29 CFR 1910.133.
If there is a risk of direct
contact with dusts or mists, a
face shield should be worn in

addition to goggles.

(3105116171

Body

Wear a laboratory coat or work
uniform. For tasks with a
higher risk of exposure, use
additional protective garments

such as sleevelets, an apron,

[416]1[7]

© 2025 BenchChem. All rights reserved. 3/8

Tech Support


https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Albendazole%20Formulation_AH_US_EN.pdf
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/Albendazole%20Formulation_AH_IN_6N.pdf
https://www.goldbio.com/documents/5854/A-210.pdf
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Albendazole%20Formulation_AH_US_EN.pdf
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/Albendazole%20Formulation_AH_IN_6N.pdf
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/Albendazole%20Formulation_AH_JP_6N.pdf
https://www.goldbio.com/documents/5854/A-210.pdf
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Albendazole%20Formulation_AH_US_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AAH2591703&productDescription=ALBENDAZOLE+SULFONE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/Albendazole%20Formulation_AH_IN_6N.pdf
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/Albendazole%20Formulation_AH_JP_6N.pdf
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/Albendazole%20Formulation_AH_MX_EN.pdf
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/Albendazole%20Formulation_AH_IN_6N.pdf
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/Albendazole%20Formulation_AH_JP_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665691?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

or a disposable suit to prevent

any skin contact.

Operational and Disposal Plans

A systematic approach to handling, storage, and disposal is essential for safety and regulatory
compliance.

Step-by-Step Handling Protocol

o Preparation: Before handling, ensure all safety precautions have been read and understood.
[4][5] Obtain special instructions if necessary.[4]

o Ventilation: Always handle Albendazole Sulfone in a well-ventilated area. Use local exhaust
ventilation or a chemical fume hood to minimize dust generation and accumulation.[2][7][8]

o Personal Protective Equipment: Don the appropriate PPE as specified in the table above.

» Handling: Avoid breathing dust and prevent contact with skin, eyes, and clothing.[2][7] Do not
eat, drink, or smoke in the handling area.[4][7] Use appropriate grounding and bonding
procedures to prevent static discharge, which could ignite dust.[3][6]

o Post-Handling: After handling, wash hands and any exposed skin thoroughly.[4][7] Use
proper degowning techniques to remove potentially contaminated clothing.[6] Contaminated
work clothing should not be allowed out of the workplace and must be decontaminated
before reuse.[4][7]

Storage Plan

o Containment: Keep containers tightly closed and properly labeled.[5][8]

e Location: Store in a dry, cool, and well-ventilated place.[5] The recommended storage
temperature is between 2-8°C.

e Security: The storage area must be locked up and secured.[1][4][5]

e Incompatibilities: Do not store with strong oxidizing agents.[5][7]
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Disposal Plan

Waste Collection: Collect waste material in suitable, closed, and labeled containers.[2][5]

Method: Incineration at an approved waste disposal plant is the recommended method for
both the chemical and its contaminated packaging.[4][9]

Environmental Protection: Avoid release to the environment.[1][3] Prevent product from
entering drains.[2][8] Collect spillage and dispose of it as hazardous waste.[6][7] All disposal
activities must comply with local, state, and federal regulations.

Emergency Procedures
First Aid Measures

If Inhaled: Move the person to fresh air. If symptoms occur or if breathing is difficult, seek
medical attention.[1][5]

In Case of Skin Contact: Immediately wash the affected area with plenty of water for at least
15 minutes.[5] If skin irritation or a rash occurs, get medical advice.[4] Remove and wash
contaminated clothing before reuse.[4]

In Case of Eye Contact: Immediately rinse the eyes with plenty of water for at least 15
minutes, also under the eyelids.[2][5] Remove contact lenses if present and easy to do.
Continue rinsing and consult a physician.[2]

If Swallowed: Rinse the mouth with water. Never give anything by mouth to an unconscious
person.[2][5] If symptoms persist, call a physician or poison control center.[1][4]

Spill Response Workflow

In the event of a spill, a structured and immediate response is crucial to contain the material

and protect personnel. The following diagram outlines the necessary steps.
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Albendazole Sulfone Spill Response Workflow

Spill Detected

Evacuate Immediate Area
Alert Others

:

Assess the Spill
(Size and Risk)

Don Appropriate PPE
(N100 Respirator, Double Gloves,
Goggles, Protective Suit)

Contain the Spill
Prevent Entry into Drains

Clean Up Spill
(Use absorbent material for liquids,
or carefully sweep/vacuum solids)

Decontaminate the Area,
Tools, and PPE

Package and Label Waste
for Hazardous Disposal

Report the Incident
(Follow Institutional Protocol)

Click to download full resolution via product page
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Caption: Workflow for a safe and effective response to a laboratory spill of Albendazole
Sulfone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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